5-Bromo-2-chloro-4-methoxypyridine

• IUPAC Name: 5-bromo-2-chloro-4-methoxypyridine
• InChI: InChI=1S/C6H5BrClNO/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3
• InChI Key: UUWWGXPWPZJEMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1Br)Cl
• Molecular Formula: C6H5BrClNO
• DSSTOX Substance ID: DTXSID00678748
• Molecular Weight: 222.47 g/mol
• CAS RN: 880870-13-3

Description

5-Bromo-2-chloro-4-methoxypyridine is a chemical compound with the molecular formula C6H5BrClNO and a molecular weight of 222.47. It is a white to yellow solid at room temperature.

Molecular Structure Analysis

The InChI code for 5-Bromo-2-chloro-4-methoxypyridine is 1S/C6H5BrClNO/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3. The structure of this compound can be further analyzed using tools like ChemSpider.

Physical And Chemical Properties Analysis

5-Bromo-2-chloro-4-methoxypyridine is a white to yellow solid. It has a molecular weight of 222.47 and a density of 1.65. The boiling point is 251ºC.

Scientific Research Applications

Antagonist Synthesis

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Halogenated Heterocycles

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Safety and Hazards

This compound is considered hazardous. It has the signal word “Warning” and hazard statements H302, H315, H319, H335. Precautionary statements include P261, P305, P338, P351.

Future Directions

While specific future directions for 5-Bromo-2-chloro-4-methoxypyridine are not detailed in the search results, it’s worth noting that organoboron compounds, which could potentially include this compound, are highly valuable building blocks in organic synthesis. This suggests potential future applications in various areas of organic synthesis.

Mechanism of Action

Target of Action

5-Bromo-2-chloro-4-methoxypyridine is a key intermediate in the synthesis of a family of promising SGLT2 inhibitors . It is also used as a building block for the β-alanine moiety of an αvβ3 antagonist and for the synthesis of a potent and selective somatostatin sst 3 receptor antagonist .

Mode of Action

The compound is utilized in the Suzuki–Miyaura (SM) cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . In this process, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The Suzuki–Miyaura coupling reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . This process affects the carbon–carbon bond formation, which is a fundamental step in organic synthesis and is crucial for the construction of complex organic compounds .

Result of Action

The use of 5-Bromo-2-chloro-4-methoxypyridine in the synthesis of SGLT2 inhibitors and somatostatin sst 3 receptor antagonists suggests that it contributes to the therapeutic effects of these drugs . .

Action Environment

The action, efficacy, and stability of 5-Bromo-2-chloro-4-methoxypyridine can be influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling reaction conditions, such as temperature and the presence of a palladium catalyst, can affect the compound’s reactivity . .

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-methoxypyridine (10.0 g, 69.7 mmol) in 50 mL of sulfuric acid at 0° C. was added NBS. The reaction mixture was allowed to stir and warm up to room temperature for 2 hour and then heated at 60° C. for 5 h. Then it was cooled to room temperature and neutralized with 1 N NaOH (pH ˜7), diluted with water (50 mL) and the aqueous layer was extracted with ethyl acetate (2×100 mL). The organic layers were washed with water (2×50 mL), sat. NaHCO3, brine, dried over Mg2SO4 and concentrated to provide an oil, which was chromatographed. On elution with 0-25% EtOAc/hexanes, of the final product was obtained. 1H NMR (500 MHz, DMSO-d6), δ 8.4 (s, 1H), 7.29 (s, 1H), 3.97 (s, 3H);